Cas no 1256633-38-1 (2-(4-Benzylpiperazino)-5-fluorobenzoic Acid)

• Product Name: 2-(4-Benzylpiperazino)-5-fluorobenzoic Acid
• CAS No: 1256633-38-1
• MF: C₁₈H₁₉FN₂O₂
• MW: 314.354068040848
• MDL: MFCD18070991
• CID: 1056372
• PubChem ID: 74892485
• Update Time: 2025-04-20

2-(4-Benzylpiperazino)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylpiperazino)-5-fluorobenzoic Acid
• Benzoic acid, 5-?fluoro-?2-?[4-?(phenylmethyl)?-?1-?piperazinyl]?-
• Benzoic acid, 5-fluoro-2-[4-(phenylmethyl)-1-piperazinyl]-
• 1256633-38-1
• AS-32515
• MFCD18070991
• AKOS024256082
• DB-020118
• CS-0443768
• DTXSID001193492
• 2-(4-BENZYLPIPERAZIN-1-YL)-5-FLUOROBENZOIC ACID
• A890041
• AMY20104
• SY011016

• MDL： MFCD18070991
• Inchi： 1S/C18H19FN2O2/c19-15-6-7-17(16(12-15)18(22)23)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key： ULOYDKUTNHOZGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 314.14300
• Monoisotopic Mass: 314.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 43.78000
• LogP: 2.84900